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Compound of Interest

trans-2-Vinyl-1,3-dioxolane-4-
Compound Name:
methanol

Cat. No.: B098165

For immediate release

This document provides essential safety and logistical information for the proper disposal of
trans-2-Vinyl-1,3-dioxolane-4-methanol, ensuring the safety of laboratory personnel and
compliance with environmental regulations. The following procedures are designed for
researchers, scientists, and drug development professionals.

Hazard Assessment and Safety Precautions

While a specific Safety Data Sheet (SDS) for trans-2-Vinyl-1,3-dioxolane-4-methanol is not
readily available, data from structurally similar compounds such as (S)-2,2-Dimethyl-1,3-
dioxolane-4-methanol and 4-Vinyl-1,3-dioxolan-2-one indicate that this chemical should be
handled as a combustible or flammable liquid.[1][2] All personnel handling this compound must
wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat. Work should be conducted in a well-ventilated area, preferably
within a chemical fume hood.[2]

Key Hazards:

o Flammability: Assumed to be a combustible or flammable liquid. Keep away from heat,
sparks, open flames, and other ignition sources.[1]

e Eye Irritation: Similar compounds are known to cause serious eye irritation.
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 Inhalation and Ingestion: May be harmful if inhaled or swallowed.[2]
Segregation and Storage of Waste
Proper segregation of chemical waste is crucial to prevent dangerous reactions.

o Waste Container: Use a designated, leak-proof, and clearly labeled waste container for
trans-2-Vinyl-1,3-dioxolane-4-methanol. The container should be made of a material
compatible with organic solvents.

e Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical
name "trans-2-Vinyl-1,3-dioxolane-4-methanol,” and an indication of its flammable nature.

e Segregation: Store the waste container separately from incompatible materials, particularly
strong oxidizing agents and acids.[1] It should also be segregated from aqueous and
halogenated waste streams.

o Storage Location: Waste containers should be kept in a designated satellite accumulation
area that is cool, dry, and well-ventilated.[1]

Spill Management

In the event of a spill, follow these procedures:

o Evacuate and Ventilate: Immediately alert others in the area and ensure adequate
ventilation.

» Control Ignition Sources: Remove all sources of ignition from the spill area.[1]

o Containment: For small spills, use an inert absorbent material such as sand, silica gel, or a
universal binder to soak up the chemical.[1]

o Collection: Carefully collect the absorbent material and place it in a sealed, properly labeled
hazardous waste container.

o Decontamination: Clean the spill area thoroughly with soap and water.

Disposal Protocol
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The disposal of trans-2-Vinyl-1,3-dioxolane-4-methanol must be handled by a licensed
hazardous waste disposal facility. Do not dispose of this chemical down the drain or in regular
trash.

Step-by-Step Disposal Procedure:

» Waste Collection: Collect all waste containing trans-2-Vinyl-1,3-dioxolane-4-methanol,
including contaminated consumables (e.g., pipette tips, wipes), in the designated hazardous
waste container.

o Container Management: Ensure the waste container is securely closed when not in use. Do
not overfill the container; a headspace of at least 10% should be left.

o Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office
or a certified hazardous waste disposal contractor to arrange for the collection and disposal
of the waste.

o Documentation: Maintain accurate records of the amount of waste generated and the date of
disposal, in accordance with institutional and regulatory requirements.

Quantitative Data Summary

The following table summarizes key physical and safety data inferred from structurally related

compounds.
Property Value Source
Physical State Liquid (inferred) N/A
] 80 °C / 176 °F (for a similar
Flash Point [1]

compound)

] Combustible Liquid, Serious
Primary Hazards o [1]
Eye Irritation

Incompatible Materials Acids, Strong oxidizing agents [1]
Extinguishing Media CO2, dry chemical, or foam [1]
Disposal Method Approved waste disposal plant  [1][2]

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b098165?utm_src=pdf-body
https://www.benchchem.com/product/b098165?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC218070050&productDescription=%28S%29-%28%2B%29-2%2C2-DIMETHYL-1%2C3+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC218070050&productDescription=%28S%29-%28%2B%29-2%2C2-DIMETHYL-1%2C3+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC218070050&productDescription=%28S%29-%28%2B%29-2%2C2-DIMETHYL-1%2C3+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC218070050&productDescription=%28S%29-%28%2B%29-2%2C2-DIMETHYL-1%2C3+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC218070050&productDescription=%28S%29-%28%2B%29-2%2C2-DIMETHYL-1%2C3+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6082218&productDescription=4-VINYL-13-DIOXOLAN-2-1+99+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of trans-
2-Vinyl-1,3-dioxolane-4-methanol.
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Disposal Workflow for trans-2-Vinyl-1,3-dioxolane-4-methanol

Waste Generation
(trans-2-Vinyl-1,3-dioxolane-4-methanol)

Follow Spill Management Protocol:

1. Evacuate and ventilate.

2. Control ignition sources.
3. Contain with inert absorbent.
4. Collect in a sealed container.

Collect in a designated,
labeled hazardous waste container.

Segregate from incompatible materials
(oxidizers, acids, aqueous & halogenated waste).

Store in a cool, dry, well-ventilated
satellite accumulation area.

Contact Environmental Health & Safety (EHS)
or a certified disposal contractor.

Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for trans-2-Vinyl-1,3-dioxolane-4-methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b098165?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC218070050&productDescription=%28S%29-%28%2B%29-2%2C2-DIMETHYL-1%2C3+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6082218&productDescription=4-VINYL-13-DIOXOLAN-2-1+99+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b098165#trans-2-vinyl-1-3-dioxolane-4-methanol-proper-disposal-procedures
https://www.benchchem.com/product/b098165#trans-2-vinyl-1-3-dioxolane-4-methanol-proper-disposal-procedures
https://www.benchchem.com/product/b098165#trans-2-vinyl-1-3-dioxolane-4-methanol-proper-disposal-procedures
https://www.benchchem.com/product/b098165#trans-2-vinyl-1-3-dioxolane-4-methanol-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b098165?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

